Cas no 900000-90-0 (2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 900000-90-0
• MF: C₂₁H₁₅FN₄O₃S
• MW: 422.432206392288
• CID: 5493455
• Update Time: 2025-06-08

2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-fluoro-N-(6-nitro-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C21H15FN4O3S/c22-15-6-4-14(5-7-15)11-20(27)25(13-16-3-1-2-10-23-16)21-24-18-9-8-17(26(28)29)12-19(18)30-21/h1-10,12H,11,13H2
• InChI Key： YJAIZJYFRPRELC-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2=NC3=CC=C([N+]([O-])=O)C=C3S2)CC2=NC=CC=C2)=O)=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide

Introduction to 2-(4-Fluorophenyl)-N-(6-Nitro-1,3-Benzothiazol-2-yl)-N-(Pyridin-2-yl)methylacetamide (CAS No. 900000-90-0)

2-(4-Fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide, with the CAS number 900000-90-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a nitro-substituted benzothiazole moiety, and a pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide typically involves multi-step reactions, starting from readily available starting materials. The fluorinated phenyl group can be introduced through electrophilic aromatic substitution or coupling reactions, while the nitro-substituted benzothiazole moiety is often synthesized via condensation reactions followed by nitration. The pyridine ring can be attached through nucleophilic substitution or coupling reactions. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity.

Recent studies have focused on the biological activities of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide. One of the key areas of interest is its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have been supported by both in vitro and in vivo studies, demonstrating the compound's potential as a lead molecule for further drug development.

In addition to its anticancer properties, 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide has also been investigated for its anti-inflammatory and antimicrobial activities. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Furthermore, it has demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

The pharmacokinetic properties of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.

Toxicity studies are an essential part of the drug development process, and initial assessments of 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylacetamide have indicated that it is generally well-tolerated at therapeutic doses. However, more comprehensive toxicity studies are needed to fully evaluate its safety profile before it can be advanced to clinical trials.

In conclusion, 2-(4-fluorophenyl)-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-y l)methylacetamide (CAS No. 900000-90)-0 is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of oncology, inflammation, and infectious diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its properties for clinical use.